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Compound of Interest

Compound Name: 17:0-14:1 PG-d5

Cat. No.: B15598839 Get Quote

Essential Safety and Handling of 17:0-14:1 PG-d5
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 17:0-14:1 PG-d5 (1-heptadecanoyl-2-

myristoleoyl-sn-glycero-3-phospho-(1'-rac-glycerol)-d5). The following procedures for personal

protective equipment (PPE), operational handling, and disposal are designed to ensure the

safety of all laboratory personnel and the integrity of the product.

Immediate Safety and Logistical Information
17:0-14:1 PG-d5 is a deuterated phospholipid. While specific hazard information for this exact

compound is not readily available, it is prudent to handle it with care, following standard

laboratory procedures for handling chemicals of unknown toxicity. Similar lipid compounds are

often supplied dissolved in an organic solvent, which may be flammable and toxic.

Storage: Store at -20°C in a tightly sealed container, preferably a glass vial with a Teflon-lined

cap.[1][2][3][4] Avoid repeated freeze-thaw cycles.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required.

Based on the potential hazards associated with handling lipid compounds, the following PPE is

recommended.
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Operation Minimum Required PPE

Transporting Sealed Containers Laboratory coat, safety glasses, nitrile gloves.

Handling Solutions

Disposable gown with tight-fitting cuffs, double

nitrile gloves, safety goggles or a full-face

shield. All operations should be performed in a

certified chemical fume hood.

Weighing and Reconstituting Powder (if

applicable)

Disposable gown with tight-fitting cuffs, double

nitrile gloves, respiratory protection (N95 or

higher), and a full-face shield. All operations

must be performed in a certified chemical fume

hood or containment isolator.

Administering to Cell Cultures
Laboratory coat, safety glasses, and nitrile

gloves within a biosafety cabinet.[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Before handling, ensure you are familiar with the location and operation of emergency

equipment, including safety showers, eyewash stations, and fire extinguishers.

Don the appropriate PPE as specified in the table above.

Prepare your work area within a certified chemical fume hood by covering the surface with

absorbent, plastic-backed paper.

2. Handling:

If the compound is in a sealed vial, allow it to equilibrate to room temperature before opening

to prevent condensation, which can lead to degradation.[6]

If working with a solution, use a calibrated glass or stainless steel syringe or pipette to

transfer the liquid.[6] Avoid using plastic, as it can leach impurities.[4]

If starting from a solid, use appropriate tools to handle the powder inside a fume hood.
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3. Emergency Procedures:

Inhalation: Move to fresh air immediately. Seek medical attention.

Skin Contact: Remove contaminated clothing and flush the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
Solid Waste: All contaminated solid waste, including gloves, gowns, pipette tips, and empty

vials, must be collected in a designated, sealed, and clearly labeled hazardous waste

container.[5]

Liquid Waste: Unused solutions should be collected in a designated hazardous waste

container. Do not dispose of them down the drain. Follow all local, state, and federal

regulations for hazardous waste disposal.

Decontamination: Decontaminate all surfaces and equipment after use. A 10% bleach

solution followed by a 70% ethanol rinse can be effective for general laboratory surfaces.[5]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 17:0-14:1 PG-d5 in a

laboratory setting.
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Handling Workflow for 17:0-14:1 PG-d5
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Caption: A logical workflow for the safe handling of 17:0-14:1 PG-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scientificlabs.co.uk [scientificlabs.co.uk]

2. avantiresearch.com [avantiresearch.com]

3. avantiresearch.com [avantiresearch.com]

4. avantiresearch.com [avantiresearch.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 17:0-14:1
PG-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598839#personal-protective-equipment-for-
handling-17-0-14-1-pg-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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